[2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate

• IUPAC Name: [2-bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate
• InChI: InChI=1S/C23H22BrNO5S2/c1-2-29-21-15-18(23(31)25-9-11-28-12-10-25)14-20(24)22(21)30-32(26,27)19-8-7-16-5-3-4-6-17(16)13-19/h3-8,13-15H,2,9-12H2,1H3
• InChI Key: LUWMOYOWQYUECF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C(=S)N2CCOCC2)Br)OS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H22BrNO5S2
• Molecular Weight: 536.5 g/mol

Description

[2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structural features, which include a bromine atom, an ethoxy group, a morpholine ring, and a naphthalene sulfonate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Ethoxylation: The ethoxy group is introduced via an ethoxylation reaction, where the precursor compound is treated with ethyl alcohol in the presence of a catalyst.

Morpholine Ring Formation: The morpholine ring is formed through a cyclization reaction involving the appropriate amine and carbonyl compounds.

Sulfonation: The final step involves the sulfonation of the naphthalene ring using sulfur trioxide or chlorosulfonic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

[2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly involving the morpholine ring and the carbothioyl group.

Hydrolysis: The ethoxy group can be hydrolyzed under acidic or basic conditions to yield the corresponding alcohol.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products

Substitution: Formation of new derivatives with different functional groups.

Oxidation: Oxidized products with altered oxidation states.

Reduction: Reduced products with modified functional groups.

Hydrolysis: Corresponding alcohols and acids.

Scientific Research Applications

[2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate involves its interaction with specific molecular targets. The bromine atom and the morpholine ring play crucial roles in its reactivity. The compound can interact with enzymes and receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] benzene sulfonate
• [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] toluene sulfonate
• [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] xylene sulfonate

Uniqueness

The uniqueness of [2-Bromo-6-ethoxy-4-(morpholine-4-carbothioyl)phenyl] naphthalene-2-sulfonate lies in its naphthalene sulfonate moiety, which imparts distinct chemical properties and reactivity compared to its analogs